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Compound of Interest

Compound Name: Tetrahydroxyquinone

Cat. No.: B1258521

An In-depth Technical Guide to Tetrahydroxyquinone: CAS Number and Safety Data

This technical guide provides a comprehensive overview of the chemical identifier and safety
profile of tetrahydroxyquinone, tailored for researchers, scientists, and drug development
professionals. The information is presented to facilitate easy access and comparison, with
detailed methodologies for key safety assessments and a logical workflow for chemical hazard
evaluation.

Chemical Identification

Tetrahydroxyquinone, also known as tetrahydroxy-p-benzoquinone, is an organic compound
with a molecular structure consisting of a cyclohexadiene ring with four hydroxyl groups and
two ketone groups in the para position[1]. It is essential to distinguish between the anhydrous
form and its hydrate, as they are assigned different CAS numbers.
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Identifier Value Reference

) 2,3,5,6-tetrahydroxycyclohexa-
Chemical Name _ _ [1]
2,5-diene-1,4-dione

Tetrahydroxyquinone (THQ),
Common Names y. Y (THQ) [1]2]
Tetroquinone

CAS Number (Anhydrous) 319-89-1 [1112][31[41[5]
CAS Number (Hydrate) 123334-16-7 [31[6]
Molecular Formula CeH40s [1][4]
Molecular Weight 172.09 g/mol [1]

Safety and Hazard Information

The toxicological properties of tetrahydroxyquinone have not been fully investigated, and
specific quantitative data such as LD50 (median lethal dose) values are not currently
available[7]. However, the compound has been classified according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS) based on available data.

GHS Classification

The following table summarizes the GHS hazard classifications for tetrahydroxyquinone.

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity, H335: May cause respiratory
) Category 3 o

Single Exposure irritation

Source: Information aggregated from multiple chemical safety databases.
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Precautionary Statements

A comprehensive list of precautionary statements is associated with the handling of
tetrahydroxyquinone. Key recommendations include:

o Prevention: Avoid breathing dust, wash skin thoroughly after handling, do not eat, drink or
smoke when using this product, use only outdoors or in a well-ventilated area, and wear
protective gloves, eye protection, and face protection.

o Response: If swallowed, call a poison center or doctor if you feel unwell and rinse your
mouth. If on skin, wash with plenty of soap and water. If skin irritation occurs, get medical
advice. If in eyes, rinse cautiously with water for several minutes, remove contact lenses if
present and easy to do, and continue rinsing. If eye irritation persists, get medical advice. If
inhaled, remove the person to fresh air and keep comfortable for breathing.

o Storage: Store in a well-ventilated place and keep the container tightly closed.

» Disposal: Dispose of contents/container in accordance with local regulations.

Experimental Protocols for Safety Assessment

While specific experimental safety data for tetrahydroxyquinone is limited, the following
internationally recognized OECD (Organisation for Economic Co-operation and Development)
guidelines outline the standard methodologies for assessing the hazards identified in its GHS
classification.

Acute Oral Toxicity Assessment (OECD 420, 423, 425)

The assessment of acute oral toxicity provides information on the health hazards likely to arise
from a single, short-term oral exposure to a substance[8]. These guidelines have been
developed to minimize the number of animals required for testing.

o OECD 420 (Fixed Dose Procedure): This method involves administering the substance at
one of four fixed dose levels (5, 50, 300, and 2000 mg/kg) to a small group of animals of a
single sex (typically females)[9]. The procedure is conducted in a stepwise manner, and the
outcome is the identification of a dose that produces clear toxicity but no mortality, allowing
for classification into a GHS category[9].
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OECD 423 (Acute Toxic Class Method): This is a sequential testing method using a small
number of animals (typically three) per step. Depending on the mortality rate at a given dose,
the test is either stopped and the substance is classified, or the test proceeds with a lower or
higher dose with a new group of animals.

OECD 425 (Up-and-Down Procedure): This method is the most statistically rigorous of the
three and allows for the estimation of an LD50 value with a confidence interval[8]. Animals
are dosed one at a time. If an animal survives, the next animal is given a higher dose; if it
dies, the next is given a lower dose. This continues until specific stopping criteria are met.

Skin Irritation Assessment (OECD 404, 439)

Skin irritation is defined as the production of reversible inflammatory changes in the skin
following the application of a test substance[10].

OECD 404 (Acute Dermal Irritation/Corrosion): This is an in vivo test where the substance is
applied to the shaved skin of an animal (typically a rabbit) for a set period[11]. The skin is
then observed for signs of erythema (redness) and edema (swelling) at specified intervals.
The severity and reversibility of the skin reactions are used to classify the substance[11].

OECD 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method): This is an
animal-free method that uses a reconstructed human epidermis model that mimics the
properties of human skin[12][13]. The test substance is applied to the tissue surface. The
irritancy potential is determined by measuring the cell viability after exposure, typically using
an MTT assay[12][13]. A reduction in viability below a certain threshold (e.g., < 50%)
indicates that the substance is an irritant[12][13].

Eye Irritation Assessment (OECD 405)

This assessment determines the potential of a substance to cause reversible or irreversible
damage to the eye.

o OECD 405 (Acute Eye Irritation/Corrosion): This in vivo test involves applying a single dose
of the substance to the eye of an animal (historically the albino rabbit) and observing the
effects on the cornea, iris, and conjunctiva[14]. A sequential testing strategy is strongly
recommended, starting with a single animal, to minimize animal use[14][15]. The severity
and reversibility of any observed lesions are scored to classify the substance. Before
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conducting this in vivo test, a weight-of-evidence analysis, including results from validated in

vitro tests, is required to avoid unnecessary animal testing[14][15][16].

Visualized Workflows

The following diagrams illustrate the logical workflows for chemical identification and safety

assessment.
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Caption: Workflow for the unique identification of a chemical substance.
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Caption: Logical workflow for assessing the safety of a chemical hazard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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